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Introduction

Custirsen (also known as OGX-011) is a second-generation antisense oligonucleotide
designed to inhibit the production of clusterin, a cytoprotective chaperone protein.[1][2][3]
Clusterin is overexpressed in various cancers and is associated with resistance to apoptosis-
inducing therapies such as chemotherapy and radiation.[1][4][5] By binding to clusterin mRNA,
custirsen prevents its translation, leading to a reduction in clusterin protein levels.[5][6] This
sensitizes cancer cells to apoptotic stimuli, making it a promising agent for combination cancer
therapy.[1][5]

Apoptosis, or programmed cell death, is a critical process for normal tissue homeostasis and a
primary mechanism by which anticancer therapies eliminate malignant cells. Key hallmarks of
apoptosis include DNA fragmentation and the activation of a cascade of cysteine-aspartic
proteases known as caspases. This application note provides detailed protocols for two
standard methods to quantify apoptosis following treatment with custirsen: the Terminal
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deoxynucleotidyl transferase dUTP Nick End Labeling (TUNEL) assay and caspase activity
assays.

The TUNEL assay detects DNA fragmentation, a late-stage event in apoptosis, by labeling the
3'-hydroxyl ends of DNA breaks. Caspase activity assays measure the activation of key
executioner caspases (caspase-3 and -7) and initiator caspases (caspase-9), which are central
to the apoptotic signaling cascade.

Signaling Pathway of Custirsen-Mediated Apoptosis

Custirsen's mechanism of action is centered on the inhibition of clusterin, which normally
functions to suppress apoptosis. By reducing clusterin levels, custirsen allows pro-apoptotic
signals to prevail, leading to the activation of the intrinsic (mitochondrial) pathway of apoptosis.
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Caption: Custirsen inhibits clusterin translation, leading to increased Bax activity, mitochondrial
cytochrome c release, and subsequent caspase activation, ultimately resulting in apoptosis.

Experimental Workflow

The following diagram outlines the general workflow for assessing apoptosis in cell cultures
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Caption: General experimental workflow for the assessment of apoptosis following custirsen
treatment.

Protocols

TUNEL (Terminal deoxynucleotidyl transferase dUTP
Nick End Labeling) Assay Protocol

This protocol is adapted for adherent cells in a 96-well plate format and utilizes a colorimetric
detection method.

Materials:

Cells cultured in a 96-well plate

o Custirsen

o Phosphate-Buffered Saline (PBS)

o 3.7% Paraformaldehyde in PBS (freshly prepared)
e 0.2% Triton X-100 in PBS

» Equilibration Buffer

e TdT Reaction Mix (containing TdT enzyme and biotin-dUTP)
o Stop/Wash Buffer

o Streptavidin-HRP conjugate

e DAB (3,3'-Diaminobenzidine) Substrate

e DNase I (for positive control)

o Distilled water
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 Light microscope
Procedure:
o Cell Seeding and Treatment:
o Seed cells at an appropriate density in a 96-well plate and allow them to adhere overnight.

o Treat cells with the desired concentrations of custirsen, alone or in combination with a
chemotherapeutic agent. Include untreated and vehicle-treated controls.

o For a positive control, treat a separate set of cells with DNase | (1-10 U/mL) for 10 minutes
at room temperature to induce DNA fragmentation.

o Fixation and Permeabilization:
o After the treatment period, gently aspirate the culture medium.
o Rinse cells twice with PBS.

o Fix the cells by adding 100 pL of 3.7% paraformaldehyde per well and incubating for 10
minutes at room temperature.[7]

o Wash the cells three times with PBS for 2 minutes each.[7]

o Permeabilize the cells by adding 100 puL of 0.2% Triton X-100 in PBS per well and
incubating for 15 minutes at room temperature.[7]

o Wash the cells three times with PBS for 2 minutes each.[7]
e TUNEL Reaction:

o Add 100 puL of Equilibration Buffer to each well and incubate for 10 minutes at room
temperature.[7]

o Carefully remove the Equilibration Buffer.

o Prepare the TdT Reaction Mix according to the manufacturer's instructions.
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o Add 50 pL of the TdT Reaction Mix to each well.

o Incubate the plate for 60 minutes at 37°C in a humidified chamber, protected from light.[7]

» Detection:
o Terminate the reaction by washing the cells three times with PBS for 2 minutes each.[7]
o Dilute the Streptavidin-HRP conjugate in PBS according to the manufacturer's instructions.

o Add 100 pL of the diluted Streptavidin-HRP to each well and incubate for 30 minutes at
37°C, protected from light.[7]

o Wash the cells three times with PBS for 2 minutes each.[7]
o Prepare the DAB substrate solution.

o Add 100 pL of the DAB substrate to each well and incubate for 1-5 minutes at room
temperature, or until a brown color develops.[7]

o Stop the reaction by washing the cells three times with distilled water.
e Analysis:

o Observe the cells under a light microscope. Apoptotic cells will have dark brown stained
nuclei.

o Quantify the apoptotic index by counting the number of TUNEL-positive cells versus the
total number of cells in several random fields.

Caspase-3/7 Activity Assay Protocol

This protocol describes a luminescent assay for measuring the activity of executioner
caspases-3 and -7 in a 96-well format.

Materials:

o Cells cultured in a 96-well plate (white-walled for luminescence)
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e Custirsen

o Caspase-Glo® 3/7 Reagent (or similar, containing a proluminescent caspase-3/7 substrate)

[8]
e Luminometer
Procedure:
o Cell Seeding and Treatment:
o Seed cells in a white-walled 96-well plate at a density appropriate for your cell line.
o Treat cells with custirsen and/or other compounds as described for the TUNEL assay.
o Assay Reagent Preparation:
o Equilibrate the Caspase-Glo® 3/7 Buffer and lyophilized Substrate to room temperature.[9]
o Reconstitute the substrate with the buffer to create the Caspase-Glo® 3/7 Reagent.[9]

e Lysis and Caspase Activity Measurement:

[¢]

Remove the plate from the incubator and allow it to equilibrate to room temperature.

[¢]

Add 100 pL of the Caspase-Glo® 3/7 Reagent to each well.[8]

[e]

Mix the contents of the wells by gently shaking on an orbital shaker for 30 seconds.

(¢]

Incubate the plate at room temperature for 1-3 hours, protected from light.

[¢]

Measure the luminescence of each well using a plate-reading luminometer.

Caspase-9 Activity Assay Protocol

This protocol outlines a colorimetric assay for the measurement of initiator caspase-9 activity.

Materials:
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e Cells cultured in appropriate vessels

e Custirsen

o Cell Lysis Buffer[10]

o 2X Reaction Buffer[10]

e DTT (Dithiothreitol)

o Caspase-9 substrate (e.g., Ac-LEHD-pNA)[11]

o 96-well flat-bottom plate

e Microplate reader capable of measuring absorbance at 405 nm

Procedure:

e Cell Treatment and Lysate Preparation:

o Treat cells with custirsen as previously described.

o Collect cells by centrifugation (for suspension cells) or by scraping followed by
centrifugation (for adherent cells).

o Resuspend the cell pellet in cold Cell Lysis Buffer (e.g., 25 uL per 1 x 106 cells) and
incubate on ice for 10 minutes.[10]

o Centrifuge at 10,000 x g for 1 minute at 4°C.[10]

o Transfer the supernatant (cell lysate) to a new pre-chilled tube.

o Determine the protein concentration of the lysate.

o Caspase-9 Assay:

o In a 96-well plate, add 50 pL of cell lysate (containing 100-200 ug of total protein) to each
well.[10]
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[e]

o

[¢]

o

Incubate the plate at 37°C for 1-2 hours.[10]

[e]

Data Presentation

Prepare the 2X Reaction Buffer containing DTT.[10]

Add 50 pL of the 2X Reaction Buffer to each well.[10]

Add 5 pL of the caspase-9 substrate (LEHD-pNA) to each well.[10]

Read the absorbance at 405 nm using a microplate reader.[10]

The results from these assays can be summarized in tables to facilitate comparison between

different treatment groups.

Table 1: Quantification of Apoptosis by TUNEL Assay

Treatment Group Concentration

% TUNEL-Positive Cells
(Mean * SD)

Untreated Control 52+1.1
Vehicle Control 55+13
Chemotherapy Alone 100 nM 25.8+35
Custirsen Alone 10 uM 10.1+2.0
Custirsen + Chemotherapy 10 uM + 100 nM 55.4 +6.2

Table 2: Caspase-3/7 Activity
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Treatment Group

Concentration

Relative
Luminescence

Fold Increase vs.

Units (RLU) (Mean Control

*+ SD)
Untreated Control - 15,234 + 1,567 1.0
Vehicle Control - 15,890 + 1,832 1.0
Chemotherapy Alone 100 nM 68,990 + 7,123 4.5
Custirsen Alone 10 uM 29,876 + 3,011 2.0
Custirsen +

10 uM + 100 nM 145,678 + 15,234 9.6

Chemotherapy

Table 3: Caspase-9 Activity

Treatment Group

Concentration

Absorbance at 405

Fold Increase vs.

nm (Mean * SD) Control

Untreated Control - 0.15+£0.02 1.0
Vehicle Control - 0.16 + 0.03 11
Chemotherapy Alone 100 nM 0.58 £ 0.06 3.9
Custirsen Alone 10 uM 0.29 £0.04 1.9
Custirsen +

Chemotherapy 10 uM + 100 nM 1.12 +£0.15 7.5

Conclusion

The TUNEL and caspase activity assays are robust methods for quantifying the pro-apoptotic

effects of custirsen. By inhibiting the cytoprotective protein clusterin, custirsen enhances

apoptosis induced by conventional cancer therapies. The protocols provided here offer a

framework for researchers to assess the efficacy of custirsen in various cancer cell models.

The expected outcome is a significant increase in apoptotic markers in cells treated with a

combination of custirsen and a chemotherapeutic agent compared to either treatment alone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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